Cas no 634149-57-8 (1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine)

• Product Name: 1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine
• CAS No: 634149-57-8
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 6235924
• PubChem ID: 4309087
• Update Time: 2025-05-22

1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine
• 634149-57-8
• EN300-1840699
• CS-0280347

• Inchi： 1S/C11H17NO/c1-7-5-10(9(3)12)11(13-4)6-8(7)2/h5-6,9H,12H2,1-4H3
• InChI Key： VCXFBOJZDAKFFE-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C)C(C)=CC=1C(C)N

Computed Properties

• Exact Mass: 179.131014166g/mol
• Monoisotopic Mass: 179.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2-methoxy-4,5-dimethylphenyl)ethan-1-amine

1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine: A Comprehensive Overview

1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine (CAS No. 634149-57-8) is a compound of significant interest in the field of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in various industries. In this article, we delve into the structural characteristics, synthesis methods, and recent advancements in the study of this compound.

The molecular structure of 1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine is defined by a substituted phenyl group attached to an ethanamine backbone. The phenyl ring is substituted with a methoxy group at the 2-position and methyl groups at the 4 and 5 positions. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the importance of 1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of polymers and high-performance composites. The compound's ability to undergo various types of polymerization reactions has been extensively studied, with findings published in leading journals such as *Advanced Materials* and *Macromolecules*.

In addition to its role in materials science, 1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine has also been investigated for its potential in pharmaceutical applications. The compound's unique structure allows for interactions with biological systems, making it a promising candidate for drug delivery systems and bioactive materials. Recent research has focused on its ability to act as a carrier for therapeutic agents, enhancing drug solubility and bioavailability.

The synthesis of 1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the preparation of the substituted phenol derivative followed by alkylation and amination reactions. Recent advancements in catalytic methods have significantly improved the efficiency and yield of these reactions, as reported in *Chemical Communications* and *Organic Process Research & Development*.

From an environmental standpoint, the compound's biodegradability and toxicity have been assessed in recent studies. Findings indicate that 1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine exhibits low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its long-term environmental impact and potential for bioaccumulation.

In conclusion, 1-(2-Methoxy-4,5-Dimethylphenyl)Ethan-1-Amine (CAS No. 634149-57-8) is a versatile compound with promising applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a key player in the development of next-generation materials and pharmaceuticals.